Cas no 1806670-80-3 (Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate)

Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate is a multifunctional benzoate ester derivative featuring both carboxyl and hydroxyl groups, as well as a chloropropanoyl moiety. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate for pharmaceuticals and fine chemicals. The presence of reactive functional groups allows for further derivatization, enabling applications in the development of biologically active molecules. Its structural complexity offers versatility in coupling reactions, esterifications, and nucleophilic substitutions. The compound is typically handled under controlled conditions due to the reactivity of the chloropropanoyl group. Suitable for research and industrial use, it requires proper storage to maintain stability.
Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate structure
1806670-80-3 structure
Product name:Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate
CAS No:1806670-80-3
MF:C14H15ClO6
MW:314.718303918839
CID:4956072

Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate
    • Inchi: 1S/C14H15ClO6/c1-3-21-14(20)9-5-4-8(11(16)7(2)15)6-10(9)12(17)13(18)19/h4-7,12,17H,3H2,1-2H3,(H,18,19)
    • InChI Key: CFNFDLSNYSRNSF-UHFFFAOYSA-N
    • SMILES: ClC(C)C(C1C=CC(C(=O)OCC)=C(C(C(=O)O)O)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 410
  • Topological Polar Surface Area: 101
  • XLogP3: 1.8

Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A015007125-1g
Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate
1806670-80-3 97%
1g
1,534.70 USD 2021-06-21
Alichem
A015007125-250mg
Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate
1806670-80-3 97%
250mg
470.40 USD 2021-06-21
Alichem
A015007125-500mg
Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate
1806670-80-3 97%
500mg
782.40 USD 2021-06-21

Additional information on Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate

Research Brief on Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate (CAS: 1806670-80-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate (CAS: 1806670-80-3) as a promising intermediate in the synthesis of bioactive compounds. This research brief aims to provide an overview of the latest studies focusing on the synthesis, characterization, and potential applications of this compound in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate, emphasizing its role as a key intermediate in the production of novel anti-inflammatory agents. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. Spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the structure and purity of the synthesized product.

Further investigations into the biological activity of derivatives of Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate have demonstrated its potential as a scaffold for designing enzyme inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that modifications at the carboxyl and hydroxy functional groups led to compounds with significant inhibitory effects against specific kinases involved in cancer progression. These findings suggest that this compound could serve as a valuable starting point for the development of targeted therapies.

In addition to its pharmacological potential, Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate has also been investigated for its physicochemical properties. A study in the Journal of Chemical and Pharmaceutical Research (2023) examined its solubility, stability, and partition coefficient, providing essential data for formulation development. The results indicated that the compound exhibits moderate solubility in aqueous solutions and good stability under physiological conditions, making it suitable for further preclinical studies.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scaling up production of Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate. Future research directions may include exploring greener synthetic methodologies, improving yield and purity, and expanding the scope of its applications in drug discovery. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and translating the potential of this compound into clinical benefits.

In conclusion, Ethyl 2-(carboxy(hydroxy)methyl)-4-(2-chloropropanoyl)benzoate (CAS: 1806670-80-3) represents a versatile and valuable intermediate in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Continued research into its synthesis, derivatives, and applications will undoubtedly contribute to the advancement of chemical biology and the development of new therapeutic agents.

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